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Compound of Interest

Compound Name:
(6-(Methylcarbamoyl)pyridin-3-

yl)boronic acid

Cat. No.: B572283 Get Quote

Technical Guide: (6-(Methylcarbamoyl)pyridin-3-
yl)boronic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of (6-(Methylcarbamoyl)pyridin-3-
yl)boronic acid, a compound of interest in chemical synthesis and pharmaceutical research.

Quantitative Molecular Data
The key physicochemical properties of (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid are

summarized in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C7H9BN2O3 [1][2]

Molecular Weight 179.97 g/mol [1][2]

CAS Number 1217340-94-7 [1][2]

MDL Number MFCD08458474 [1]

Purity 96% [1]
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Molecular Structure
The two-dimensional chemical structure of (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid is

depicted in the diagram below. This visualization clarifies the atomic connectivity and the

arrangement of functional groups within the molecule.
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Molecular structure of (6-(Methylcarbamoyl)pyridin-3-yl)boronic acid.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of (6-
(Methylcarbamoyl)pyridin-3-yl)boronic acid are typically proprietary to chemical suppliers.

However, general methodologies for the synthesis of similar pyridineboronic acids often involve

a Suzuki coupling reaction. Characterization and purity determination are commonly performed

using techniques such as:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.

High-Performance Liquid Chromatography (HPLC): To assess purity.

Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm molecular weight and

purity.

For specific, validated protocols, researchers should consult the documentation provided by the

supplier from which the compound was procured.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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